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Technical Guide: 2-Iodo-4-methylphenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available chemical information for 2-Iodo-4-
methylphenol, including its chemical identifiers and a detailed experimental protocol for its

synthesis. Despite a comprehensive search of scientific literature and patent databases, no

specific information regarding the biological activity, involvement in signaling pathways, or

quantitative experimental data for this compound is publicly available at the time of this report.

Therefore, this document focuses on the established chemical properties and synthesis of 2-
Iodo-4-methylphenol.

Chemical Identification
A clear identification of a chemical compound is crucial for research and development. The

following table summarizes the key identifiers for 2-Iodo-4-methylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b175219?utm_src=pdf-interest
https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Citation

IUPAC Name 2-iodo-4-methylphenol [1]

CAS Number 16188-57-1 [2]

Molecular Formula C₇H₇IO [1]

Molecular Weight 234.03 g/mol [1]

Synonyms 2-Iodo-p-cresol

Synthesis of 2-Iodo-4-methylphenol
A detailed experimental protocol for the synthesis of 2-Iodo-4-methylphenol from 2-amino-4-

methylphenol has been reported.[2] The process involves a diazotization reaction followed by

iodination.

Experimental Protocol
The synthesis of 2-Iodo-4-methylphenol can be carried out via the following procedure:[2]

Diazotization:

In a 50 mL round-bottom flask, add water (10 mL) and concentrated hydrochloric acid (12

M, 2 mL).

To this solution, add 2-amino-4-methylphenol (615 mg, 5.0 mmol).

Cool the mixture to 5°C using an ice bath while stirring.

Slowly add a solution of sodium nitrite (NaNO₂, 355 mg, 5.15 mmol) in water (2 mL)

dropwise with vigorous stirring.

Continue stirring for 30 minutes after the addition is complete. The formation of a brown

solution indicates the generation of the diazonium salt.

Iodination:
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To the diazonium salt solution, add a solution of potassium iodide (KI, 885 mg, 5.35 mmol)

in water (2 mL). This will form a dark brown emulsion.

Continue stirring the reaction mixture for 45 minutes.

Slowly heat the mixture to 40°C, at which point gas evolution should be observed.

Reflux the mixture for 1 hour.

After reflux, rapidly cool the mixture in an ice bath to 0°C.

Work-up and Purification:

Quench any excess iodine by adding sodium bisulfite solution.

Extract the product with diethyl ether (3 x 10 mL).

Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

Filter the solution and concentrate it under reduced pressure to remove the solvent.

Purify the crude product by column chromatography using hexane as the eluent to obtain

2-iodo-4-methylphenol as a red oil.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Iodo-4-methylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/product/b175219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization

Iodination & Work-up

2-Amino-4-methylphenol

Add HCl and H₂O,
cool to 5°C

Add NaNO₂ solution

Diazonium Salt Intermediate

Add KI solution

Reaction

Heat to 40°C, then reflux

Quench with NaHSO₃

Extract with Et₂O

Dry and Concentrate

2-Iodo-4-methylphenol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Iodo-4-methylphenol.
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Biological Activity and Signaling Pathways
A comprehensive search of publicly available scientific literature and patent databases did not

yield any specific information on the biological activity of 2-Iodo-4-methylphenol.
Consequently, there is no data available regarding its mechanism of action, potential

therapeutic effects, or its interaction with any cellular signaling pathways.

Quantitative Data and Experimental Protocols
As no research detailing the biological effects of 2-Iodo-4-methylphenol has been identified,

there is no quantitative data or associated experimental protocols to report in this guide.

Conclusion
This technical guide provides the fundamental chemical identifiers and a detailed, validated

synthesis protocol for 2-Iodo-4-methylphenol. It is important for the scientific community to

note the current lack of published research on the biological properties of this compound.

Further investigation is required to determine its potential roles in biological systems and its

viability as a compound of interest for drug development and other research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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